6-((4-(4-ethoxyphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione
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Description
6-((4-(4-ethoxyphenyl)-5-((4-methylbenzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone highlights the potential for anti-inflammatory and analgesic agents. These compounds exhibit significant COX-2 inhibitory activity, showcasing their importance in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Materials for Electronic Applications
The development of alcohol-soluble n-type conjugated polyelectrolytes for use as electron transport layers in inverted polymer solar cells demonstrates the relevance of such heterocyclic compounds in improving energy conversion efficiency, underlining their value in advancing solar technology (Hu et al., 2015).
Medicinal Chemistry: Antidiabetic Agents
In medicinal chemistry, the synthesis and evaluation of thiazolidinediones for hypoglycemic and hypolipidemic activities illustrate the compound's role in addressing diabetes and related metabolic disorders. Such studies contribute to the development of new treatments for chronic conditions (Sohda et al., 1982).
Nonlinear Optical Properties
Investigations into the nonlinear optical properties of novel styryl dyes related to this class of compounds reveal their promise as materials for optical devices. Their high nonlinear refractive index and absorption coefficient highlight potential applications in laser technology and optical power limiting (Shettigar et al., 2009).
Antiviral Research
The antiviral activity of pyrimidine derivatives against Hepatitis A and Herpes simplex viruses underscores the relevance of these compounds in developing new antiviral therapies, providing a pathway to combat viral infections effectively (El-Etrawy & Abdel-Rahman, 2010).
Supramolecular Chemistry
The use of pyrimidine functionalities in designing hydrogen-bonded supramolecular assemblies for crystal engineering demonstrates the compound's utility in constructing complex molecular architectures with potential applications in materials science and nanotechnology (Fonari et al., 2004).
Properties
IUPAC Name |
6-[[4-(4-ethoxyphenyl)-5-[(4-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N5O3S/c1-3-31-19-10-8-18(9-11-19)28-20(12-17-13-21(29)25-22(30)24-17)26-27-23(28)32-14-16-6-4-15(2)5-7-16/h4-11,13H,3,12,14H2,1-2H3,(H2,24,25,29,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVRLXYASXUJJLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)C)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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